Cas no 1919868-79-3 (tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate)

• Product Name: tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate
• CAS No: 1919868-79-3
• MF: C₁₅H₁₉F₂NO₃
• MW: 299.313071489334
• MDL: MFCD31926130
• CID: 4668477
• PubChem ID: 121395150
• Update Time: 2025-06-10

tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-(2,5-difluorophenyl)-4-oxobutyl)carbamate
• tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate
• MFCD31926130
• DB-130366
• QUXRUQHCVUUDHV-UHFFFAOYSA-N
• SY322874
• D96829
• PS-18191
• 1919868-79-3
• 4-(Boc-amino)-1-(2,5-difluorophenyl)-1-butanone
• CS-0449460
• tert-butyl (4-(2,5-difluorophenyl)-4-oxobutyl)-carbamate
• 1-(Boc-amino)-4-(2,5-Difluorophenyl)-4-oxo-butane
• tert-butyl 4-(2,5-difluorophenyl)-4-oxobutylcarbamate
• N-[4-(2,5-difluorophenyl)-4-oxobutyl]Carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-[4-(2,5-difluorophenyl)-4-oxobutyl]carbamate
• SCHEMBL17820830

• MDL： MFCD31926130
• Inchi： 1S/C15H19F2NO3/c1-15(2,3)21-14(20)18-8-4-5-13(19)11-9-10(16)6-7-12(11)17/h6-7,9H,4-5,8H2,1-3H3,(H,18,20)
• InChI Key： QUXRUQHCVUUDHV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC(C1=CC(F)=CC=C1F)=O

Computed Properties

• Exact Mass: 299.13329979g/mol
• Monoisotopic Mass: 299.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate

Introduction to tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate (CAS No. 1919868-79-3)

tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate (CAS No. 1919868-79-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 2,5-difluorophenyl moiety. These structural elements contribute to its potential utility in various biological and therapeutic contexts.

The chemical structure of tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate can be represented as follows: tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate. The presence of the tert-butyl group provides steric protection, while the difluorophenyl moiety introduces electronic effects that can influence the compound's reactivity and biological activity.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate has emerged as a promising candidate due to its potential to modulate various biological targets. Research studies have shown that this compound exhibits selective binding to specific receptors and enzymes, making it a valuable tool for both basic research and drug discovery.

One of the key areas of research involving tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate is its role in the treatment of neurological disorders. Studies have demonstrated that this compound can effectively cross the blood-brain barrier, which is a critical factor for drugs targeting central nervous system (CNS) disorders. This property makes it particularly suitable for investigating its potential in conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Beyond neurological applications, tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate has also shown promise in cancer research. Preliminary studies have indicated that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. These findings suggest that further investigation into its anticancer properties could lead to the development of new therapeutic strategies.

The synthesis of tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research settings.

In addition to its potential therapeutic applications, tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate is also used as a valuable intermediate in the synthesis of other bioactive molecules. Its unique structural features make it an excellent starting point for the development of derivatives with enhanced biological activities or improved pharmacokinetic properties.

The safety profile of tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, which is an important consideration for its potential use in clinical settings. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, tert-butyl N-[4-(2,5-difluorophenyl)-4-oxo-butyl]carbamate (CAS No. 1919868-79-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.